![molecular formula C22H18N4O5 B2826247 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-methoxyphenyl)acetamide CAS No. 1242899-98-4](/img/structure/B2826247.png)
2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-methoxyphenyl)acetamide
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Description
2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H18N4O5 and its molecular weight is 418.409. The purity is usually 95%.
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Scientific Research Applications
Computational and Pharmacological Evaluation
A study focusing on the computational and pharmacological potential of novel derivatives, including pyrazole compounds, highlighted their docking against targets like epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2). The compounds exhibited various pharmacological potentials such as toxicity assessment, tumor inhibition, and anti-inflammatory actions (Faheem, 2018).
Synthesis and Antimicrobial Investigation
Another research synthesized a library of compounds and evaluated them for in vitro antibacterial and antifungal activities. The study suggests the potential of these compounds in drug development, highlighting their excellent drug-likeness properties (Pandya et al., 2019).
Antitumor Activity Study
Research on the synthesis of novel 1,3,5‐trisubstituted 2‐pyrazoline derivatives containing thiophene and benzodioxol moieties demonstrated potential antitumor agents. The study showcased their remarkable activity against various cancer cell lines, indicating the significance of pyrazole derivatives in cancer research (Insuasty et al., 2012).
Molecular Docking and Computational Studies
Another aspect of research on these compounds involves molecular docking and computational studies to understand their interaction with biological targets, aiding in the design of drugs with improved efficacy and reduced side effects (Sebhaoui et al., 2020).
Anti-Inflammatory Activity Evaluation
The synthesis of derivatives and their evaluation for anti-inflammatory activity provide insights into the development of new therapeutic agents for treating inflammation-related diseases (Sunder & Maleraju, 2013).
properties
IUPAC Name |
2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O5/c1-29-16-4-2-3-15(10-16)23-21(27)12-25-7-8-26-18(22(25)28)11-17(24-26)14-5-6-19-20(9-14)31-13-30-19/h2-11H,12-13H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJWVEMLGZYDDCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC5=C(C=C4)OCO5)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.